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Compound of Interest

Compound Name: Cleroindicin D

CAS No.: 189264-45-7

Cat. No.: B1162667

Get Quote

Compound Overview & Identity Verification
Before proceeding with experimental workflows, verify the identity of the compound to ensure

protocol alignment. Cleroindicin D is distinct from its analogs (e.g., Cleroindicin B) in physical

state and stability profiles.
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Property Specification Notes

IUPAC Name

(3aR,4R,7aR)-3a,4-dihydroxy-

2,3,4,5,7,7a-hexahydro-1-

benzofuran-6-one

Bicyclic diterpenoid derivative

CAS Number 189264-45-7 Unique identifier

Molecular Formula C₈H₁₂O₄ MW: 172.18 g/mol

Physical State Solid / Powder

Critical:[1][2][3][4][5][6] Unlike

Cleroindicin B (which is an oil),

D is typically a solid.[1]

Source
Clerodendrum indicum (Aerial

parts)
Natural product isolation

Critical Storage Protocols
Q: I just received my shipment. How should I store the
vial immediately?
A: Upon receipt, the compound must be inspected and stored immediately to prevent

hygroscopic degradation or oxidation.

If the vial is sealed/unopened: Store immediately at -20°C.

Desiccation is mandatory: Ensure the vial is placed inside a secondary container (e.g., a

Falcon tube or sealed bag) with active desiccant (silica gel).[1] This prevents moisture

absorption during freeze-thaw cycles.[1][2]

Light Protection: Cleroindicin D contains ketone functionalities which may be sensitive to

photo-oxidation.[1][2] Store in amber vials or wrap containers in aluminum foil.

Q: Can I store Cleroindicin D in solution?
A: Long-term storage in solution is not recommended due to the risk of hydrolysis or

precipitation.[1][2] However, if aliquoting is necessary for experimental efficiency:
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Solvent: Use high-grade anhydrous DMSO (Dimethyl Sulfoxide).[1][2]

Temperature: Store aliquots at -80°C.

Duration: Solvent stocks are stable for approximately 6 months to 1 year at -80°C. Avoid

repeated freeze-thaw cycles (maximum 1-2 cycles).[1][2]

Visualizing the Storage Decision Matrix
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Figure 1: Decision tree for receiving and storing Cleroindicin D to maximize stability.
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Solubilization & Reconstitution Guide
Q: What is the best solvent for reconstitution?
A:DMSO (Dimethyl Sulfoxide) is the preferred primary solvent.[1]

Solubility: Cleroindicin D is soluble in DMSO up to at least 10-20 mM.[1][2]

Alternative: Ethanol is acceptable but evaporates more readily, potentially altering

concentration over time.

Avoid: Do not attempt to dissolve directly in aqueous buffers (PBS, media) or water.[1] The

compound is lipophilic/hydrophobic and will precipitate or form a suspension, leading to

inaccurate dosing.

Q: How do I prepare a stock solution for cell culture?
Follow this "Solvent-First" protocol to ensure complete dissolution before introducing aqueous

media.

Calculate: Determine the volume of DMSO needed to achieve a high concentration stock

(e.g., 10 mM or 50 mM).

Formula:

Dissolve: Add the calculated volume of anhydrous DMSO to the vial. Vortex gently for 30-60

seconds.[1][2] Ensure no particulates remain.[1]

Aliquot: Split the stock into small volumes (e.g., 20-50 µL) to avoid freeze-thaw damage.

Dilute: On the day of the experiment, dilute the DMSO stock into the culture medium.

Critical Rule: Keep the final DMSO concentration < 0.5% (v/v) (preferably < 0.1%) to avoid

solvent toxicity in cell assays.[1][2]

Reconstitution Workflow Diagram
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Figure 2: Step-by-step workflow for preparing a stable stock solution.

Troubleshooting Common Issues
Q: The compound precipitated when I added it to my cell
culture media. Why?
A: This is a common issue known as "crashing out."[1] It occurs when a hydrophobic

compound in a concentrated organic solvent (DMSO) is introduced too rapidly into an aqueous

environment.[1][2]

Mechanism: The rapid change in polarity forces the compound out of solution before it can

disperse.

Solution:

Step-down Dilution: Do not add 100% DMSO stock directly to the well.[1][2] Create an

intermediate dilution (e.g., 10x working concentration) in media containing 10% DMSO

first, then dilute that into the final well.

Vortexing: Vortex the media immediately upon addition of the drug.[1]

Warmth: Ensure the media is pre-warmed to 37°C; cold media promotes precipitation.[1]

Q: My powder has turned from white/off-white to
yellow/brown. Is it still good?
A: A color change indicates oxidation or degradation.[1]

Cause: Exposure to moisture or light (UV) often degrades benzofuranone derivatives.[1][2]
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Action: Do not use for quantitative biological assays (IC50 determination). It may be used for

qualitative optimization (e.g., testing antibody staining conditions) but should be discarded

for critical data collection.[1]

Q: I see "Cleroindicin B" listed as an oil, but I have
"Cleroindicin D" as a powder. Did I get the wrong
product?
A: Likely No.

Explanation: While structurally related, the minor differences in hydroxylation and

stereochemistry between Cleroindicins significantly affect their melting points.

Cleroindicin B: Typically an oil/viscous liquid.[1]

Cleroindicin D: Typically a solid powder.[1]

Verification: Check the Certificate of Analysis (CoA) for the specific batch.[1]

Summary of Physical & Chemical Properties
Parameter Data Relevance

Solubility (DMSO) > 10 mg/mL
High; suitable for stock prep.[1]

[2]

Solubility (Water) Insoluble / Poor
Requires organic co-solvent.[1]

[2]

Stability (Solid) 3 Years @ -20°C
Long shelf life if desiccated.[1]

[2]

Stability (Solvent) 6-12 Months @ -80°C
Susceptible to hydrolysis over

time.[1][2]

Handling Safety Standard PPE
Wear gloves/goggles; avoid

dust inhalation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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